Cas no 2219374-08-8 (2-amino-4H,5H,6H,7H-1,3thiazolo5,4-cpyridin-4-one hydrobromide)

• Product Name: 2-amino-4H,5H,6H,7H-1,3thiazolo5,4-cpyridin-4-one hydrobromide
• CAS No: 2219374-08-8
• MF: C₆H₈BrN₃OS
• MW: 250.116218566895
• CID: 5154858
• PubChem ID: 137952327
• Update Time: 2025-06-14

2-amino-4H,5H,6H,7H-1,3thiazolo5,4-cpyridin-4-one hydrobromide Chemical and Physical Properties

Names and Identifiers

• 2-amino-4H,5H,6H,7H-[1,3]thiazolo[5,4-c]pyridin-4-one hydrobromide
• 2-Amino-6,7-dihydrothiazolo[5,4-c]pyridin-4(5H)-one hydrobromide
• 2-amino-6,7-dihydro-5H-[1,3]thiazolo[5,4-c]pyridin-4-one;hydrobromide
• starbld0039078
• 2-amino-4H,5H,6H,7H-1,3thiazolo5,4-cpyridin-4-one hydrobromide

• Inchi： 1S/C6H7N3OS.BrH/c7-6-9-3-1-2-8-5(10)4(3)11-6;/h1-2H2,(H2,7,9)(H,8,10);1H
• InChI Key： OUVNHWFIWKSTFO-UHFFFAOYSA-N
• SMILES： Br.S1C(N)=NC2=C1C(NCC2)=O

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 187
• Topological Polar Surface Area: 96.2

Additional information on 2-amino-4H,5H,6H,7H-1,3thiazolo5,4-cpyridin-4-one hydrobromide

Recent Advances in the Study of 2-amino-4H,5H,6H,7H-1,3-thiazolo[5,4-c]pyridin-4-one Hydrobromide (CAS: 2219374-08-8)

The compound 2-amino-4H,5H,6H,7H-1,3-thiazolo[5,4-c]pyridin-4-one hydrobromide (CAS: 2219374-08-8) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its potential therapeutic applications. This heterocyclic compound, characterized by its fused thiazole and pyridine rings, has been investigated for its biological activity, particularly in the context of kinase inhibition and modulation of cellular signaling pathways. Recent studies have focused on its synthesis, structural optimization, and preclinical evaluation, shedding light on its mechanism of action and therapeutic potential.

One of the key areas of research has been the exploration of this compound's role as a kinase inhibitor. Kinases are critical regulators of cellular processes, and their dysregulation is implicated in various diseases, including cancer and inflammatory disorders. Preliminary studies indicate that 2-amino-4H,5H,6H,7H-1,3-thiazolo[5,4-c]pyridin-4-one hydrobromide exhibits selective inhibition against specific kinase targets, making it a promising candidate for further development. Structural-activity relationship (SAR) studies have been conducted to optimize its binding affinity and selectivity, with modifications to the thiazole and pyridine rings showing significant impact on its pharmacological properties.

In addition to its kinase inhibitory activity, recent research has also highlighted the compound's potential in modulating oxidative stress and inflammation. In vitro and in vivo studies have demonstrated its ability to scavenge reactive oxygen species (ROS) and reduce pro-inflammatory cytokine production, suggesting its utility in treating conditions associated with chronic inflammation and oxidative damage. These findings have spurred interest in its application for neurodegenerative diseases, cardiovascular disorders, and metabolic syndromes.

The synthesis of 2-amino-4H,5H,6H,7H-1,3-thiazolo[5,4-c]pyridin-4-one hydrobromide has been refined to improve yield and purity, with recent reports detailing novel synthetic routes that enhance scalability and reproducibility. Analytical techniques such as NMR spectroscopy, mass spectrometry, and X-ray crystallography have been employed to confirm its structural integrity and purity, ensuring its suitability for further pharmacological evaluation.

Despite these promising advancements, challenges remain in the development of this compound as a therapeutic agent. Issues such as bioavailability, metabolic stability, and potential off-target effects need to be addressed through comprehensive pharmacokinetic and toxicological studies. Ongoing research is focused on overcoming these hurdles, with the aim of advancing this compound into clinical trials.

In conclusion, 2-amino-4H,5H,6H,7H-1,3-thiazolo[5,4-c]pyridin-4-one hydrobromide represents a compelling area of research in chemical biology and drug discovery. Its dual functionality as a kinase inhibitor and anti-inflammatory agent positions it as a versatile candidate for treating a range of diseases. Continued investigation into its mechanism of action, structural optimization, and preclinical efficacy will be critical in realizing its therapeutic potential.